4-(Chloromethyl)-5-methylisoxazole

• IUPAC Name: 4-(chloromethyl)-5-methyl-1,2-oxazole
• InChI: InChI=1S/C5H6ClNO/c1-4-5(2-6)3-7-8-4/h3H,2H2,1H3
• InChI Key: OAPPWKBQKZMFCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)CCl
• Molecular Formula: C5H6ClNO
• Molecular Weight: 131.56 g/mol
• CAS RN: 104988-43-4

Description

Synthesis Analysis

The synthesis of isoxazole derivatives, including those similar to 4-(Chloromethyl)-5-methylisoxazole, often involves multi-component reactions. For instance, a study by Kiyani et al. (2015) described a three-component, NBS-promoted synthesis of α,β-unsaturated isoxazol-5(4H)-ones by reacting aromatic aryl or hetero-aryl aldehydes with hydroxylamine hydrochloride and 1,3-dicarbonyl compounds under mild conditions (Kiyani et al., 2015). This method provides an efficient route to obtaining various isoxazole derivatives.

Molecular Structure Analysis

Isoxazole compounds' molecular structure, including 4-(Chloromethyl)-5-methylisoxazole, can be explored through computational studies. For example, density functional theory (DFT) has been utilized to predict geometrical properties, vibrational wavenumbers, and electronic properties of isoxazole derivatives, aiding in understanding their structural characteristics and reactivity (Kiyani et al., 2015).

Chemical Reactions and Properties

Isoxazoles, including 4-(Chloromethyl)-5-methylisoxazole, undergo various chemical reactions based on their functional groups. These reactions can include nucleophilic addition, cycloadditions, and photochemical transformations that yield different isoxazole derivatives with potential biological activities. Studies have shown that isoxazole derivatives can be synthesized through domino isomerization processes and photochemical reactions, highlighting their versatile reactivity (Serebryannikova et al., 2019).

Physical Properties Analysis

The physical properties of isoxazoles, such as solubility, melting point, and crystalline structure, can be characterized through various analytical techniques. The molecular structure influences these properties, impacting the compound's behavior in different environments. Studies involving X-ray crystallography and spectroscopic methods provide insights into the physical characteristics of isoxazole compounds (Bourbeau et al., 2006).

Scientific Research Applications

Novel Class of Amino Acid Antagonists

The compound 4-(chloromethyl)-5-methylisoxazole has been utilized in the synthesis of novel excitatory amino acid (EAA) receptor antagonists, contributing to the development of neuroprotective drugs. These compounds, derived from 4-(chloromethyl)-5-methylisoxazole, show potential in protecting neurons against neurotoxic effects and have been explored for their selectivity and inhibition capabilities at non-NMDA receptor sites (Krogsgaard‐Larsen et al., 1991).

Tautomerism of Heteroaromatic Compounds

Research on 4-(chloromethyl)-5-methylisoxazole contributes to understanding the tautomerism in heteroaromatic compounds. This understanding is crucial for chemical synthesis and the development of pharmaceuticals, as tautomerism significantly affects the chemical properties and biological activities of compounds (Boulton & Katritzky, 1961).

Controlled-Release Formulations

This compound plays a role in the development of controlled-release formulations, particularly in agriculture. For instance, it has been used in the synthesis of derivatives for fungicidal applications, showcasing its potential in creating environmentally friendly and efficient pest control solutions (Tai et al., 2002).

Green and Efficient Synthesis

4-(Chloromethyl)-5-methylisoxazole is involved in green chemistry research, aiding in the development of environmentally friendly synthesis methods for isoxazole derivatives. These methods emphasize the use of water as a solvent and aim for high yield and safe reaction processes, contributing to sustainable chemical synthesis practices (Pourmousavi et al., 2018).